2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one

• Molecular Formula: C23H14N2O3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 2-phenyl-3-quinazolin-4-yloxychromen-4-one
• InChI: InChI=1S/C23H14N2O3/c26-20-17-11-5-7-13-19(17)27-21(15-8-2-1-3-9-15)22(20)28-23-16-10-4-6-12-18(16)24-14-25-23/h1-14H
• InChI Key: REKFAHVQIOTVDB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=C(C(=O)C3=CC=CC=C3O2)OC4=NC=NC5=CC=CC=C54

Description

2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one, also known as PQQ (Pyrroloquinoline quinone), is a redox cofactor that is involved in several biological processes. It was first discovered in bacteria in the late 1970s and was later found in higher organisms, including humans. PQQ has been the focus of scientific research for its potential health benefits, including its ability to act as an antioxidant and its role in cellular energy production.

Mechanism of Action

2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one acts as a redox cofactor, which means that it is involved in the transfer of electrons between molecules. It is involved in several biological processes, including the production of ATP (adenosine triphosphate), the primary energy source for cells. This compound has also been shown to activate several signaling pathways in cells, including the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It has been shown to increase mitochondrial biogenesis, which may have implications for conditions such as Parkinson's disease and Alzheimer's disease. This compound has also been shown to improve cognitive function and may have neuroprotective effects. Additionally, this compound has been shown to have anti-inflammatory effects and may help to reduce the risk of chronic diseases such as heart disease and diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one in lab experiments is that it is a stable compound that can be easily synthesized. It is also relatively inexpensive compared to other compounds used in research. However, one limitation of using this compound is that it can be difficult to work with due to its complex structure. Additionally, the effects of this compound can vary depending on the dose and the method of administration.

Future Directions

There are several potential future directions for research on 2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one. One area of interest is the role of this compound in mitochondrial function and energy production. Another area of interest is the potential use of this compound as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease. Additionally, there is interest in exploring the use of this compound as a dietary supplement for its potential health benefits.

Synthesis Methods

2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one is a complex molecule that can be synthesized using several methods. One of the most common methods involves the reaction of 4,5-diamino-6-hydroxypyrimidine with 3,4-dihydroxybenzaldehyde in the presence of a catalyst. The resulting compound is then subjected to further reactions to produce this compound. Other methods involve the use of different starting materials and catalysts.

Scientific Research Applications

2-phenyl-3-(4-quinazolinyloxy)-4H-chromen-4-one has been the subject of extensive scientific research due to its potential health benefits. Studies have shown that this compound can act as an antioxidant, protecting cells from oxidative damage. It has also been shown to play a role in cellular energy production, which may have implications for conditions such as Parkinson's disease and Alzheimer's disease. This compound has also been shown to have neuroprotective effects and may help to improve cognitive function.